Cas no 2228466-59-7 (1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228466-59-7
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 6202450
• PubChem ID: 165665258
• Update Time: 2025-05-22

1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid
• 2228466-59-7
• EN300-1882498
• 1-[(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H19N3O4/c1-13(2,3)21-12(20)17-11-15-7-9(8-16-11)6-14(4-5-14)10(18)19/h7-8H,4-6H2,1-3H3,(H,18,19)(H,15,16,17,20)
• InChI Key： RGYCHYQKHPTBRU-UHFFFAOYSA-N
• SMILES： OC(C1(CC2=CN=C(NC(=O)OC(C)(C)C)N=C2)CC1)=O

Computed Properties

• Exact Mass: 293.13755610g/mol
• Monoisotopic Mass: 293.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid

1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid: A Comprehensive Overview

1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid (CAS No. 2228466-59-7) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to as a pyrimidine derivative, is characterized by its unique structural features, including a cyclopropane carboxylic acid moiety and a tert-butoxycarbonyl (Boc) protected amino group. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's chemical properties are of particular interest to researchers. With a molecular weight that aligns with many bioactive molecules, 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid exhibits moderate solubility in polar organic solvents, which is crucial for its applications in medicinal chemistry. The presence of the Boc-protected amino group enhances its stability during synthetic processes, while the cyclopropane ring contributes to its conformational rigidity, a feature often sought after in drug design to improve target specificity.

In recent years, the demand for pyrimidine-based compounds like CAS 2228466-59-7 has surged, driven by their versatility in pharmaceutical applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of drugs that has revolutionized cancer treatment. The compound's ability to serve as a precursor for small molecule therapeutics aligns with current trends in personalized medicine and targeted drug delivery systems.

The synthesis of 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid typically involves multi-step organic reactions, with careful attention to protecting group strategies. The Boc protection of the amino group is particularly noteworthy, as it allows for selective modification of other functional groups in the molecule. This characteristic makes it invaluable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential for drug discovery programs.

From a market perspective, the compound has seen growing interest from contract research organizations (CROs) and pharmaceutical companies specializing in innovative drug development. Its applications extend beyond traditional small molecule drugs, with potential uses in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The global market for such specialized intermediates is projected to grow significantly, reflecting the increasing investment in precision medicine technologies.

Quality control of CAS 2228466-59-7 is paramount, with analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy being routinely employed to ensure purity and structural integrity. The compound's stability under various storage conditions has been extensively studied, with recommendations typically including storage at 2-8°C in airtight containers to prevent degradation. These specifications are crucial for researchers who require high-purity compounds for sensitive biological assays.

The environmental and safety profile of 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid has been assessed according to standard protocols. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with this or any chemical compound. Its biodegradability and ecotoxicological parameters have been evaluated to meet the increasing demand for sustainable chemistry practices in pharmaceutical manufacturing.

Recent publications have highlighted innovative applications of this compound in covalent inhibitor design and fragment-based drug discovery. The unique spatial arrangement of its functional groups allows for strategic interactions with biological targets, making it particularly valuable in structure-activity relationship (SAR) studies. These applications align with current research priorities in addressing drug-resistant pathogens and developing therapies for neurodegenerative diseases.

For researchers considering 1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)methylcyclopropane-1-carboxylic acid for their projects, several commercial sources offer the compound in varying quantities, from milligram to kilogram scales. The availability of custom synthesis services has further expanded its accessibility to the research community. When selecting a supplier, attention to certificates of analysis and batch-to-batch consistency is recommended to ensure experimental reproducibility.

Looking to the future, the role of CAS 2228466-59-7 in drug discovery is expected to grow, particularly as computational methods like AI-assisted molecular design become more sophisticated. The compound's structural features make it an excellent candidate for virtual screening libraries and machine learning applications in medicinal chemistry. These technological advancements, combined with the compound's proven utility, position it as a valuable asset in the ongoing development of novel therapeutic agents.